N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpiperidine-4-carboxamide

• IUPAC Name: N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H17FN4O4S/c1-25(22,23)20-8-6-10(7-9-20)13(21)17-15-19-18-14(24-15)11-2-4-12(16)5-3-11/h2-5,10H,6-9H2,1H3,(H,17,19,21)
• InChI Key: JMLIGMVPVGDDMA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NC2=NN=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C15H17FN4O4S
• Molecular Weight: 368.4 g/mol

Description

The compound is a complex organic molecule that includes several functional groups: a 4-fluorophenyl group, a 1,3,4-oxadiazole ring, a methanesulfonyl group, and a piperidine ring. These groups are common in many pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups around the 1,3,4-oxadiazole ring. Unfortunately, without specific data, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the fluorophenyl group could impact its polarity and the piperidine ring could influence its basicity.

Scientific Research Applications

• Breast Cancer : Molecular docking studies have shown that this compound exhibits binding affinity to the human estrogen alpha receptor (ERα), similar to the native ligand 4-OHT. .
• Hepatic Cancer : Fluorinated compounds, like the one , are popular in medicinal chemistry due to their stability. .

Drug Development

Considering its binding affinity and stability, further exploration may lead to the development of novel drugs targeting specific receptors.

Mechanism of Action

The mechanism of action of such a compound would depend on its intended use. Many compounds with similar structures have been studied for their potential as pharmaceuticals, where their mechanism of action would involve interacting with biological targets in the body.

Future Directions

The study and development of new compounds with 1,3,4-oxadiazole rings is a vibrant field of research, often driven by the search for new pharmaceuticals. Future research could explore the biological activity of this compound and others like it.